Cas no 2227726-02-3 (methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate)

Methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate is a chiral ester compound featuring a hydroxy-substituted phenyl ring and a propanoate backbone. Its stereospecific (3S) configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical intermediates. The ethoxy and hydroxyl groups on the phenyl ring enhance solubility and reactivity, facilitating further functionalization. The β-hydroxy ester moiety offers versatility in organic transformations, such as reductions or cyclizations. This compound’s well-defined structure and functional groups make it suitable for applications in medicinal chemistry, particularly in designing bioactive molecules with controlled stereochemistry. Its stability under standard conditions further supports handling and storage in research settings.
methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate structure
2227726-02-3 structure
Product Name:methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate
CAS No:2227726-02-3
MF:C12H16O5
MW:240.252444267273
CID:6606063
PubChem ID:165695911
Update Time:2025-05-24

methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate Chemical and Physical Properties

Names and Identifiers

    • methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate
    • 2227726-02-3
    • EN300-1821241
    • Inchi: 1S/C12H16O5/c1-3-17-11-6-8(4-5-9(11)13)10(14)7-12(15)16-2/h4-6,10,13-14H,3,7H2,1-2H3/t10-/m0/s1
    • InChI Key: QNPKLEPTUYCNHQ-JTQLQIEISA-N
    • SMILES: O[C@@H](CC(=O)OC)C1C=CC(=C(C=1)OCC)O

Computed Properties

  • Exact Mass: 240.09977361g/mol
  • Monoisotopic Mass: 240.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 6
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 76Ų

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Additional information on methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate

Exploring the Properties and Applications of Methyl (3S)-3-(3-Ethoxy-4-Hydroxyphenyl)-3-Hydroxypropanoate (CAS No. 2227726-02-3)

The compound methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227726-02-3) is a chiral ester derivative with significant potential in pharmaceutical and fine chemical applications. Its unique structural features, including the ethoxy and hydroxyphenyl moieties, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing anti-inflammatory and antioxidant agents, aligning with the growing demand for novel therapeutic solutions.

One of the key reasons for the rising interest in methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate is its stereospecificity. The (3S) configuration ensures high enantiomeric purity, which is critical for drug efficacy and safety. This aligns with current trends in precision medicine and green chemistry, where minimizing racemic mixtures and reducing waste are prioritized. The compound's hydroxypropanoate backbone also offers versatility in derivatization, enabling the creation of targeted molecules for specific biological pathways.

In the context of sustainable synthesis, CAS No. 2227726-02-3 has garnered attention for its potential to be produced via biocatalytic methods. Enzymatic processes can enhance yield and reduce environmental impact, addressing the pharmaceutical industry's push toward carbon-neutral manufacturing. This resonates with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Another area of exploration is the compound's role in cosmeceuticals. The 4-hydroxyphenyl group is known for its radical-scavenging properties, making it a candidate for anti-aging formulations. With consumers increasingly seeking clean-label and science-backed skincare ingredients, methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate could emerge as a key player in this market.

From a technical perspective, the compound's solubility and stability under physiological conditions are under investigation. These properties are crucial for drug delivery systems, especially in oral formulations. Recent studies have also explored its compatibility with polymeric carriers, which could expand its utility in controlled-release applications.

In summary, methyl (3S)-3-(3-ethoxy-4-hydroxyphenyl)-3-hydroxypropanoate (CAS No. 2227726-02-3) represents a multifaceted compound with applications spanning pharmaceuticals, cosmetics, and green chemistry. Its structural elegance and functional adaptability position it as a promising candidate for future innovations, particularly in addressing contemporary challenges like sustainable drug development and personalized healthcare.

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